N-cyclopentyl-2-(3,4-dimethylphenoxy)propanamide

• IUPAC Name: N-cyclopentyl-2-(3,4-dimethylphenoxy)propanamide
• InChI: InChI=1S/C16H23NO2/c1-11-8-9-15(10-12(11)2)19-13(3)16(18)17-14-6-4-5-7-14/h8-10,13-14H,4-7H2,1-3H3,(H,17,18)
• InChI Key: WBYGCRRTUJESJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OC(C)C(=O)NC2CCCC2)C
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

N-cyclopentyl-2-(3,4-dimethylphenoxy)propanamide, commonly known as CPP or CPP-115, is a small molecule drug that has gained attention for its potential therapeutic applications in various neurological disorders. CPP-115 is a GABA aminotransferase inhibitor that increases the concentration of GABA in the brain, which in turn can lead to reduced excitability and increased inhibitory signaling.

Mechanism of Action

CPP-115 is a GABA aminotransferase inhibitor, which means it increases the concentration of GABA in the brain. GABA is the primary inhibitory neurotransmitter in the brain and is involved in regulating neuronal excitability. By increasing the concentration of GABA, CPP-115 can reduce excitability and increase inhibitory signaling, leading to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
CPP-115 has been shown to increase GABA levels in the brain, which can lead to reduced excitability and increased inhibitory signaling. In addition, CPP-115 has been shown to increase the expression of GABAergic markers in the brain, suggesting that it may have long-lasting effects on GABAergic signaling. CPP-115 has also been shown to have minimal effects on other neurotransmitter systems, such as dopamine and serotonin, suggesting that it may have a favorable side effect profile.

Advantages and Limitations for Lab Experiments

CPP-115 has several advantages for lab experiments, including its high potency and specificity for GABA aminotransferase inhibition. However, CPP-115 has a short half-life in vivo, which can make dosing and administration challenging. In addition, CPP-115 has poor solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on CPP-115. One area of interest is its potential as an antiepileptic drug, with further studies needed to determine its efficacy and safety in humans. Another area of interest is its potential as a treatment for addiction, with further studies needed to determine its effects on drug-seeking behavior in humans. In addition, there is interest in exploring the potential anxiolytic effects of CPP-115 in humans. Finally, there is potential for further research on the mechanism of action of CPP-115 and its effects on GABAergic signaling in the brain.

Scientific Research Applications

CPP-115 has been studied for its potential therapeutic applications in various neurological disorders, including epilepsy, addiction, and anxiety. Preclinical studies have shown that CPP-115 can reduce seizures in animal models of epilepsy and has potential as an antiepileptic drug. In addition, CPP-115 has been shown to reduce cocaine self-administration in rats, suggesting its potential as a treatment for addiction. CPP-115 has also been studied as a potential anxiolytic, with promising results in animal models.